Cas no 85846-83-9 (2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-)

• Product Name: 2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-
• CAS No: 85846-83-9
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 663050
• PubChem ID: 10898935
• Update Time: 2025-04-19

2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-
• [(2S)-5-oxo-2H-furan-2-yl]methyl acetate
• DTXSID90447566
• SCHEMBL6336930
• 85846-83-9
• (5S)-5-(Acetyloxymethyl)-5H-furan-2-one
• CXDHMDVSGRBHQX-LURJTMIESA-N

• Inchi： 1S/C7H8O4/c1-5(8)10-4-6-2-3-7(9)11-6/h2-3,6H,4H2,1H3/t6-/m0/s1
• InChI Key： CXDHMDVSGRBHQX-LURJTMIESA-N
• SMILES： O1C(C=C[C@H]1COC(C)=O)=O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides